Cas no 865774-10-3 (1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole)

1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole structure
865774-10-3 structure
Product name:1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
CAS No:865774-10-3
MF:C8H13N3O3
MW:199.20712
CID:1119600
PubChem ID:67164433

1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxy-1,1-dimethylethyl)-4-nitro-1H-Imidazole
    • VCRAVKAVMSJRMZ-UHFFFAOYSA-N
    • SCHEMBL1797043
    • 865774-10-3
    • DS-019599
    • 1-(2-Methoxy-1,1-dimethyl-ethyl)-4-nitro-1H-imidazole
    • Inchi: InChI=1S/C8H13N3O3/c1-8(2,5-14-3)10-4-7(9-6-10)11(12)13/h4,6H,5H2,1-3H3
    • InChI Key: VCRAVKAVMSJRMZ-UHFFFAOYSA-N
    • SMILES: CC(C)(COC)N1C=C(N=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.09569129g/mol
  • Monoisotopic Mass: 199.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 72.9Ų

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